Methyl propionate
Methyl propionate
Methyl propionate is an efficient solvent for Porcine Pancreatic Lipase (PPL)-catalyzed transesterification reaction of various diols. It is commonly used in organic synthesis. It undergoes vapour-phase aldol condensation with formaldehyde to form methyl methacrylate.
Methyl propionate appears as a clear colorless liquid. Flash point 28°F. Density about the same as water. Vapors heavier than air. May irritate skin, eyes, and mucous membranes. Used for flavoring and as a solvent.
Methyl propionate, also known as fema 2742, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl propionate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl propionate has been detected in multiple biofluids, such as feces and saliva. Within the cell, methyl propionate is primarily located in the cytoplasm. Methyl propionate has an apple, fresh, and fruity taste.
Methyl propionate is a carboxylic ester.
Methyl propionate appears as a clear colorless liquid. Flash point 28°F. Density about the same as water. Vapors heavier than air. May irritate skin, eyes, and mucous membranes. Used for flavoring and as a solvent.
Methyl propionate, also known as fema 2742, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl propionate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl propionate has been detected in multiple biofluids, such as feces and saliva. Within the cell, methyl propionate is primarily located in the cytoplasm. Methyl propionate has an apple, fresh, and fruity taste.
Methyl propionate is a carboxylic ester.
Brand Name:
Vulcanchem
CAS No.:
554-12-1
VCID:
VC21208659
InChI:
InChI=1S/C4H8O2/c1-3-4(5)6-2/h3H2,1-2H3
SMILES:
CCC(=O)OC
Molecular Formula:
C4H8O2
C2H5COOCH3
C4H8O2
C2H5COOCH3
C4H8O2
Molecular Weight:
88.11 g/mol
Methyl propionate
CAS No.: 554-12-1
Cat. No.: VC21208659
Molecular Formula: C4H8O2
C2H5COOCH3
C4H8O2
Molecular Weight: 88.11 g/mol
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Specification
| Description | Methyl propionate is an efficient solvent for Porcine Pancreatic Lipase (PPL)-catalyzed transesterification reaction of various diols. It is commonly used in organic synthesis. It undergoes vapour-phase aldol condensation with formaldehyde to form methyl methacrylate. Methyl propionate appears as a clear colorless liquid. Flash point 28°F. Density about the same as water. Vapors heavier than air. May irritate skin, eyes, and mucous membranes. Used for flavoring and as a solvent. Methyl propionate, also known as fema 2742, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl propionate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl propionate has been detected in multiple biofluids, such as feces and saliva. Within the cell, methyl propionate is primarily located in the cytoplasm. Methyl propionate has an apple, fresh, and fruity taste. Methyl propionate is a carboxylic ester. |
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| CAS No. | 554-12-1 |
| Molecular Formula | C4H8O2 C2H5COOCH3 C4H8O2 |
| Molecular Weight | 88.11 g/mol |
| IUPAC Name | methyl propanoate |
| Standard InChI | InChI=1S/C4H8O2/c1-3-4(5)6-2/h3H2,1-2H3 |
| Standard InChI Key | RJUFJBKOKNCXHH-UHFFFAOYSA-N |
| SMILES | CCC(=O)OC |
| Canonical SMILES | CCC(=O)OC |
| Boiling Point | 175.5 °F at 760 mm Hg (NTP, 1992) 79.8 °C 80 °C |
| Colorform | Colorless liq |
| Flash Point | 28 °F (NTP, 1992) 28 °F (-2 °C) (CLOSED CUP) -2 °C c.c. |
| Melting Point | -125 °F (NTP, 1992) -87.5 °C -87.5°C -88 °C |
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